(1,3-Dimethylpyrrolidin-3-yl)methanamine;dihydrochloride

• IUPAC Name: (1,3-dimethylpyrrolidin-3-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C7H16N2.2ClH/c1-7(5-8)3-4-9(2)6-7;;/h3-6,8H2,1-2H3;2*1H
• InChI Key: VSNJHFSPRUMRCA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(C1)C)CN.Cl.Cl
• Molecular Formula: C7H18Cl2N2
• Molecular Weight: 201.13 g/mol
• CAS RN: 2413870-57-0

Description

“(1,3-Dimethylpyrrolidin-3-yl)methanamine;dihydrochloride” is a chemical compound with the empirical formula C7H16N2. It is a solid in form. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular weight of “(1,3-Dimethylpyrrolidin-3-yl)methanamine;dihydrochloride” is 128.22. The SMILES string representation of the molecule is NCC1©CN©CC1. The InChI key is HBEGEQPEVWXGGD-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“(1,3-Dimethylpyrrolidin-3-yl)methanamine;dihydrochloride” is a solid. The empirical formula is C7H16N2. The molecular weight is 128.22.

Scientific Research Applications

Environmental Science and Water Technology

Nitrosamines and Water Technology : Nitrosamines, particularly N-nitrosodimethylamine (NDMA), are critical concerns in water technology due to their formation as disinfection by-products in chloraminated waters. Research into the mechanisms of nitrosamine formation, including NDMA, underscores the importance of understanding chemical interactions in water treatment processes. Dimethylamine (DMA) and its derivatives play a crucial role in these reactions, prompting studies into precursor compounds and removal methods from water sources (Nawrocki & Andrzejewski, 2011).

Chemical Engineering and Catalysis

Dehydration of Methanol to Dimethyl Ether : The transformation of methanol to dimethyl ether (DME), a process involving catalysts like γ-Al2O3 and various zeolites, is a significant area of research in chemical engineering. Studies focus on optimizing catalyst preparation and analyzing methanol dehydration reactions to improve DME production efficiency, highlighting the relevance of chemical compounds like "(1,3-Dimethylpyrrolidin-3-yl)methanamine; dihydrochloride" in facilitating these processes (Bateni & Able, 2018).

Pharmacology and Drug Development

Synthesis of Central Nervous System (CNS) Acting Drugs : Research into the synthesis of novel CNS drugs often involves identifying functional chemical groups that can act as lead molecules. Compounds containing various functional groups, including nitrogen, sulfur, and oxygen, are explored for their potential CNS effects, ranging from antidepressant and anticonvulsant to stimulant activities. This underscores the importance of chemical synthesis in developing new pharmacological agents (Saganuwan, 2017).

Safety and Hazards

Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product. For more detailed safety and hazard information, it is recommended to refer to the Material Safety Data Sheet (MSDS) provided by the supplier.